Cas no 883715-22-8 (N-(3-Methoxybenzyl-(9z,12z)-octadecadienamide)

N-(3-Methoxybenzyl)-(9Z,12Z)-octadecadienamide is a synthetic fatty acid amide derivative characterized by its unique structural features, including a 3-methoxybenzyl group and a (9Z,12Z)-octadecadienoyl moiety. This compound exhibits potential applications in medicinal chemistry and biochemical research due to its amide linkage and unsaturated fatty acid chain, which may influence lipid-mediated signaling pathways. The presence of the methoxybenzyl group enhances its solubility in organic solvents, facilitating formulation and experimental handling. Its conjugated diene system could contribute to interactions with biological targets, making it a candidate for studying receptor modulation or enzyme inhibition. The compound's defined structure allows for precise investigations in pharmacological or mechanistic studies.
N-(3-Methoxybenzyl-(9z,12z)-octadecadienamide structure
883715-22-8 structure
Product Name:N-(3-Methoxybenzyl-(9z,12z)-octadecadienamide
CAS No:883715-22-8
MF:C26H41NO2
MW:399.609247922897
MDL:MFCD30723180
CID:1123803
Update Time:2025-06-11

N-(3-Methoxybenzyl-(9z,12z)-octadecadienamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-methoxybenzyl-(9Z,12Z)-octadecadienamide
    • (6b)
    • N-(3-methoxybenzyl)-(9Z,12Z)-octadecadienamide
    • N-(3-Methoxy)Benzyllinoleamide
    • N-3-methoxybenzyl-linoleamide
    • BMQBTHWVNBJSPS-NQLNTKRDSA-N
    • BDBM50438777
    • (9Z,12Z)-N-(3-Methoxybenzyl)octadeca-9,12-dienamide
    • Macamide Impurity 10
    • A903947
    • (9Z,12Z)-N-[(3-Methoxyphenyl)methyl]-9,12-octadecadienamide (ACI)
    • N-(3-Methoxybenzyl-(9z,12z)-octadecadienamide
    • MDL: MFCD30723180
    • Inchi: 1S/C26H41NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-26(28)27-23-24-19-18-20-25(22-24)29-2/h7-8,10-11,18-20,22H,3-6,9,12-17,21,23H2,1-2H3,(H,27,28)/b8-7-,11-10-
    • InChI Key: BMQBTHWVNBJSPS-NQLNTKRDSA-N
    • SMILES: C(C1C=CC=C(OC)C=1)NC(=O)CCCCCCC/C=C\C/C=C\CCCCC

Computed Properties

  • Exact Mass: 399.313729551 g/mol
  • Monoisotopic Mass: 399.313729551 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 17
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 38.3
  • Molecular Weight: 399.6

Experimental Properties

  • Color/Form: Oil

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N-(3-Methoxybenzyl-(9z,12z)-octadecadienamide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  15 min, rt
1.2 overnight, rt
Reference
N-Benzyl-linoleamide, a Constituent of Lepidium meyenii (Maca), Is an Orally Bioavailable Soluble Epoxide Hydrolase Inhibitor That Alleviates Inflammatory Pain
Singh, Nalin; et al, Journal of Natural Products, 2020, 83(12), 3689-3697

Production Method 2

Reaction Conditions
1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dichloromethane ;  2 h, rt
1.2 Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  rt; 18 h, rt
Reference
Macamides and their synthetic analogs: Evaluation of in vitro FAAH inhibition
Wu, Hui; et al, Bioorganic & Medicinal Chemistry, 2013, 21(17), 5188-5197

Production Method 3

Reaction Conditions
1.1 Reagents: 1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  20 h, 24 °C
1.2 Reagents: Triethylamine Solvents: Dichloromethane ;  4 h
1.3 Reagents: Hydrochloric acid Solvents: Hexane ;  5 min
Reference
The Efficient Synthesis and Anti-Fatigue Activity Evaluation of Macamides: The Unique Bioactive Compounds in Maca
Liu, Tao ; et al, Molecules, 2023, 28(9),

N-(3-Methoxybenzyl-(9z,12z)-octadecadienamide Raw materials

N-(3-Methoxybenzyl-(9z,12z)-octadecadienamide Preparation Products

Additional information on N-(3-Methoxybenzyl-(9z,12z)-octadecadienamide

Introduction to N-(3-Methoxybenzyl-(9z,12z)-octadecadienamide and Its Significance in Modern Research

N-(3-Methoxybenzyl-(9z,12z)-octadecadienamide) is a compound with the CAS number 883715-22-8, which has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, represents a promising candidate for various therapeutic applications. The detailed exploration of its chemical structure, biological activities, and potential applications in drug development underscores its importance in contemporary scientific endeavors.

The molecular structure of N-(3-Methoxybenzyl-(9z,12z)-octadecadienamide) is composed of an octadecadienamide backbone, which is a long-chain unsaturated amide derivative. This structural feature contributes to its unique physicochemical properties, including solubility, stability, and bioavailability. The presence of a 3-methoxybenzyl group further enhances its interaction with biological targets, making it a versatile molecule for pharmacological exploration.

In recent years, there has been a growing interest in the development of novel bioactive compounds that can modulate various biological pathways. N-(3-Methoxybenzyl-(9z,12z)-octadecadienamide) has emerged as a compound of interest due to its potential to interact with multiple receptors and enzymes involved in inflammatory and metabolic processes. Preliminary studies have suggested that this compound may exhibit anti-inflammatory and antioxidant properties, which are crucial for the treatment of chronic diseases such as arthritis and diabetes.

The biological activity of N-(3-Methoxybenzyl-(9z,12z)-octadecadienamide) is attributed to its ability to bind to specific targets in the body. For instance, research has indicated that it may interact with peroxisome proliferator-activated receptors (PPARs), which are key regulators of lipid metabolism and inflammation. By modulating PPAR activity, this compound could potentially ameliorate metabolic disorders and reduce inflammatory responses.

Moreover, the long-chain unsaturated amide moiety in N-(3-Methoxybenzyl-(9z,12z)-octadecadienamide) contributes to its ability to cross cell membranes efficiently. This property is essential for compounds intended to exert their effects intracellularly. The enhanced membrane permeability allows for better distribution within the body, improving therapeutic efficacy.

The synthesis of N-(3-Methoxybenzyl-(9z,12z)-octadecadienamide) involves a series of organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity. These techniques include catalytic hydrogenation, protection-deprotection strategies, and stereoselective reactions. The successful synthesis of this compound underscores the advancements in synthetic chemistry that enable the creation of complex molecules with tailored biological activities.

In vitro studies have provided valuable insights into the pharmacological profile of N-(3-Methoxybenzyl-(9z,12z)-octadecadienamide). These studies have revealed its potential as an inhibitor of enzymes involved in inflammation and oxidative stress. For example, it has been shown to suppress the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are key enzymes in the production of pro-inflammatory mediators.

The compound's antioxidant properties have also been highlighted in various experimental models. By scavenging reactive oxygen species (ROS), N-(3-Methoxybenzyl-(9z,12z)-octadecadienamide) can protect cells from oxidative damage caused by free radicals. This protective effect is particularly relevant in the context of aging and neurodegenerative diseases.

Epidemiological studies have suggested that dietary intake of compounds with similar structural features may contribute to reduced risk of chronic diseases. While more research is needed to fully understand the mechanisms involved, these findings provide a rationale for exploring N-(3-Methoxybenzyl-(9z,12z)-octadecadienamide) as a potential therapeutic agent.

The development of new drugs often involves rigorous testing to evaluate safety and efficacy before human trials can begin. Preclinical studies in animal models have provided preliminary evidence supporting the potential therapeutic benefits of N-(3-Methoxybenzyl-(9z,12z)-octadecadienamide). These studies have shown that it can modulate inflammatory responses without significant side effects at doses relevant to human application.

The future direction of research on N-(3-Methoxybenzyl-(9z,12z)-octadecadienamide) includes further investigation into its mechanism of action and optimization for clinical use. Advances in drug delivery systems may also enhance its bioavailability and targeted action. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into tangible therapeutic benefits for patients.

In conclusion, N-(3-Methoxybenzyl-(9z,12z)-octadecadienamide) represents a promising compound with significant potential in the field of chemical and biomedical research. Its unique structural features contribute to its biological activities, making it a valuable candidate for drug development. As research continues to uncover new applications for this compound, it holds promise for improving treatments for various chronic diseases.

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